![molecular formula C24H23N3O3S2 B467402 4-[({[4-(Pyrrolidin-1-ylsulfonyl)anilino]carbothioyl}amino)carbonyl]-1,1'-biphenyl CAS No. 497091-54-0](/img/structure/B467402.png)
4-[({[4-(Pyrrolidin-1-ylsulfonyl)anilino]carbothioyl}amino)carbonyl]-1,1'-biphenyl
Description
4-[({[4-(Pyrrolidin-1-ylsulfonyl)anilino]carbothioyl}amino)carbonyl]-1,1'-biphenyl is a useful research compound. Its molecular formula is C24H23N3O3S2 and its molecular weight is 465.6g/mol. The purity is usually 95%.
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Scientific Research Applications
Selective Androgen Receptor Modulators (SARMs)
The pyrrolidine scaffold within the compound is particularly useful in the development of SARMs. These are a class of therapeutic compounds that have similar properties to anabolic agents but with reduced androgenic properties. The pyrrolidine ring’s ability to efficiently explore pharmacophore space due to its sp3-hybridization makes it an excellent candidate for creating selective modulators .
Antagonists of Vanilloid Receptor 1
Compounds containing the pyrrolidine ring, such as our subject compound, have been found to act as antagonists of the vanilloid receptor 1. This receptor is involved in pain and heat sensation, and thus, antagonists can be used in the treatment of pain, especially neuropathic pain .
Modulators of Insulin-like Growth Factor 1 Receptor
Another application is the modulation of the insulin-like growth factor 1 receptor (IGF-1R). Pyrrolidine derivatives have shown activity as modulators of IGF-1R, which plays a significant role in growth and development. Modulating this receptor can have therapeutic implications in diseases related to growth disorders .
Enzyme Inhibition
The compound’s structure allows it to inhibit a wide range of enzymes. This includes phosphodiesterase type 5, isocitrate dehydrogenase 1, endothelin-converting enzyme 1, and vascular adhesion protein 1. Enzyme inhibitors are crucial in the treatment of various diseases, including cancer and cardiovascular diseases .
Antioxidative Properties
Pyrrolidine derivatives are known to exhibit antioxidative properties. Antioxidants are important in protecting the body from damage caused by free radicals and reactive oxygen species. This property can be harnessed in the prevention of diseases that are caused by oxidative stress .
Antibacterial Activity
Lastly, the compound has potential applications in antibacterial activity. The presence of the pyrrolidine ring in the structure can contribute to the compound’s ability to combat bacterial infections, making it a candidate for the development of new antibiotics .
properties
IUPAC Name |
4-phenyl-N-[(4-pyrrolidin-1-ylsulfonylphenyl)carbamothioyl]benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N3O3S2/c28-23(20-10-8-19(9-11-20)18-6-2-1-3-7-18)26-24(31)25-21-12-14-22(15-13-21)32(29,30)27-16-4-5-17-27/h1-3,6-15H,4-5,16-17H2,(H2,25,26,28,31) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCXOCSCQTLXMJU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N3O3S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[({[4-(Pyrrolidin-1-ylsulfonyl)anilino]carbothioyl}amino)carbonyl]-1,1'-biphenyl | |
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